Cas no 138786-44-4 (Benzeneacetic acid, 2-(iodomethyl)-, methyl ester)

• Product Name: Benzeneacetic acid, 2-(iodomethyl)-, methyl ester
• CAS No: 138786-44-4
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 1255284
• PubChem ID: 15155432
• Update Time: 2025-04-20

Benzeneacetic acid, 2-(iodomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(iodomethyl)-, methyl ester
• methyl 2-[2-(iodomethyl)phenyl]acetate
• DB-096163
• PRYRQQONEUDUSU-UHFFFAOYSA-N
• (2-iodomethylphenyl)-acetic acid methyl ester
• Methyl [2-(iodomethyl)phenyl]acetate
• SCHEMBL3927306
• 138786-44-4
• DTXSID10569254

• Inchi： 1S/C10H11IO2/c1-13-10(12)6-8-4-2-3-5-9(8)7-11/h2-5H,6-7H2,1H3
• InChI Key： PRYRQQONEUDUSU-UHFFFAOYSA-N
• SMILES： ICC1C=CC=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 289.97993
• Monoisotopic Mass: 289.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides